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Compound of Interest

Compound Name: Anticonvulsant agent 7

Cat. No.: B15560905

Get Quote

The term "Compound 19" is not a unique identifier for a single chemical entity, but rather a

designation used for various distinct substances across different research contexts. This

ambiguity makes it impossible to provide a singular IUPAC name and CAS number without

further clarification. Below is a summary of several different molecules and entities referred to

as "Compound 19" in scientific literature and databases.

Identified "Compound 19" Entities
Several distinct chemical compounds have been labeled as "Compound 19" in various

publications and databases. The following table summarizes the available information for some

of the most clearly identified examples.
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Context/Class IUPAC Name CAS Number

Coronavirus Mpro Inhibitor

2-(2-chlorophenyl)-7-

(isoquinolin-4-yl)-5,7-

diazaspiro[3.4]octane-6,8-

dione

2757286-41-0

Solifenacin Related Compound Not Available 1427376-05-3

19-Oxotestosterone

(8S,9S,10S,13S,14S,17S)-17-

hydroxy-13-methyl-3-oxo-

1,2,6,7,8,9,11,12,14,15,16,17-

dodecahydrocyclopenta[a]phe

nanthrene-10-carbaldehyde

4075-13-2[1]

Detailed Overviews of Specific "Compound 19"
Variants
Coronavirus Mpro Inhibitor
A notable substance referred to as "compound 19" is a synthetic organic molecule identified as

a noncovalent inhibitor of the coronavirus main protease (Mpro).[2] This discovery was the

result of a virtual screening campaign and subsequent crystallographic screening.[2]

IUPAC Name: 2-(2-chlorophenyl)-7-(isoquinolin-4-yl)-5,7-diazaspiro[3.4]octane-6,8-dione[2]

CAS Number: 2757286-41-0[2]

Due to the specificity of this compound in a highly relevant area of research, it is a significant

candidate for what a researcher might be looking for when referencing "Compound 19".

Phakellistatin 19
In the field of natural products, "Phakellistatin 19" is a cyclic peptide that has been synthesized

and studied for its potential antitumor activities.[3] The biological activity of such complex

peptides is often correlated with their specific conformations.[3]

C-19 Analogs of Andrographolide
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Research into cancer therapeutics has explored C-19 analogs of andrographolide, a natural

product. These compounds have shown antiproliferative activity and are being investigated for

their potential to modulate signaling pathways such as Wnt/β-catenin.[4]

C19-Diterpenoid Alkaloids
This is a broad class of natural products with diverse and complex structures.[5][6] These

compounds are known for a wide range of biological activities, including anti-inflammatory and

analgesic effects.[6] The designation "C19" in this context refers to the number of carbon atoms

in the diterpenoid core skeleton.

Solifenacin Related Compound 19
In the context of pharmaceutical impurities and related substances, "Solifenacin Related

Compound 19" is identified by the CAS number 1427376-05-3.[7] Solifenacin is a medication

used to treat overactive bladder.

19-Oxotestosterone
This is an androstanoid, a type of steroid, and is a metabolite of testosterone.[1]

IUPAC Name: (8S,9S,10S,13S,14S,17S)-17-hydroxy-13-methyl-3-oxo-

1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-10-carbaldehyde[1]

CAS Number: 4075-13-2[1]

"Compound 19" - A Soviet Bioweapons Facility
It is also important to note a non-chemical reference to "Compound 19". This was the

designation for a Soviet military facility in Sverdlovsk (now Yekaterinburg) involved in the

production of anthrax as a biological weapon.[8][9][10] An accidental release of anthrax spores

from this facility in 1979 led to a deadly outbreak.[8][9]

Conclusion
The designation "Compound 19" is ambiguous and refers to multiple, unrelated chemical and

biological entities. To provide a detailed technical guide with experimental protocols,

quantitative data, and signaling pathway diagrams as requested, the specific "Compound 19" of

interest must be identified. Researchers and professionals seeking information should specify
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the context (e.g., virology, natural products, pharmacology) or provide a unique identifier such

as a CAS number or a more specific chemical name to obtain accurate and relevant data.

Without this clarification, a comprehensive and accurate technical whitepaper cannot be

developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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